Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C26H27NO5S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: ethyl 5-[(2,5-dimethylphenyl)sulfonylamino]-2-propylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C26H27NO5S/c1-5-9-22-24(26(28)31-6-2)20-15-21(18-10-7-8-11-19(18)25(20)32-22)27-33(29,30)23-14-16(3)12-13-17(23)4/h7-8,10-15,27H,5-6,9H2,1-4H3
• InChI Key: QJNOGUXZERHTGR-UHFFFAOYSA-N
• SMILES: CCCC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=C(C=CC(=C4)C)C)C(=O)OCC

Description

Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate, also known as DMSO-APNC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry and drug discovery.

Scientific Research Applications

Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been shown to exhibit potent anticancer activity in vitro and in vivo, making it a promising candidate for the development of novel cancer therapeutics. It has been demonstrated to induce apoptosis in cancer cells by activating the mitochondrial pathway, leading to the release of cytochrome c and caspase activation. Additionally, Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been shown to inhibit tumor growth and metastasis in animal models, highlighting its potential as an effective cancer treatment.

Mechanism of Action

Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate exerts its anticancer effects by targeting multiple signaling pathways involved in cancer cell survival and proliferation. It has been shown to inhibit the activity of proteins involved in the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer. Furthermore, Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been shown to inhibit the expression of Bcl-2, an anti-apoptotic protein that is often overexpressed in cancer cells. These mechanisms of action contribute to the potent anticancer activity of Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate.
Biochemical and Physiological Effects:
Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been shown to exhibit low toxicity in normal cells, indicating its potential as a safe and effective cancer treatment. It has been demonstrated to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells. Additionally, Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is a highly stable compound that can be easily synthesized in large quantities, making it a viable candidate for preclinical studies. Additionally, its potent anticancer activity and low toxicity make it an attractive option for the development of novel cancer therapeutics. However, further studies are needed to determine the optimal dosage and administration of Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate, as well as its potential interactions with other drugs.

Future Directions

Future research on Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate should focus on elucidating its mechanism of action in more detail, as well as identifying potential biomarkers of response. Additionally, further studies are needed to determine the optimal dosage and administration of Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate, as well as its potential interactions with other drugs. Finally, the development of novel drug delivery systems for Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate could enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate involves a multistep process that includes the condensation of 2,5-dimethylphenylsulfonyl chloride with 2-propylnaphtho[1,2-b]furan-3-carboxylic acid, followed by the reaction of the resulting intermediate with ethylamine. The final product is obtained by esterification of the amine with ethanol. The synthesis of Ethyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been optimized to achieve high yields and purity, making it a viable compound for scientific research.